Cas no 1805345-41-8 (Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805345-41-8
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854132
• Update Time: 2025-07-02

Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-7(15)3-6-4(8(11)12)2-5(10)9(13)14-6/h2,8H,3H2,1H3,(H2,13,14)
• InChI Key： FSXVQNTXPMMRFA-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(CC(=O)OC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate

Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805345-41-8): A Comprehensive Overview

Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805345-41-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications in drug development and synthetic chemistry. Its unique structural features, including an amino group, a chloro substituent, and a difluoromethyl group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>2-amino and 3-chloro functionalities in the molecule contribute to its reactivity, enabling diverse chemical transformations. These properties are particularly useful in the construction of complex molecular architectures, which are often required in the design of novel therapeutic agents. The presence of the 5-(difluoromethyl) group further enhances the compound's potential as a building block in medicinal chemistry, given the well-documented role of difluoromethyl groups in improving metabolic stability and bioavailability of drugs.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into pharmaceutical compounds. The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties and enhance binding affinity to biological targets. Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate exemplifies this trend, as it serves as a precursor for synthesizing molecules with enhanced pharmacological profiles.

The< strong>pyridine-6-acetate moiety in this compound adds another layer of complexity and functionality. Pyridine derivatives are ubiquitous in medicinal chemistry due to their prevalence in natural products and their ability to interact with biological systems. The acetate group, while relatively simple, can serve as a handle for further derivatization, allowing chemists to tailor the properties of the final product to specific needs.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic structure of molecules like Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate. By leveraging quantum mechanical methods, researchers can predict how this compound will behave in various chemical reactions and how it will interact with biological targets. These predictions are crucial for designing experiments that maximize efficiency and yield in drug discovery programs.

The< strong>CAS number 1805345-41-8 provides a unique identifier for this compound, ensuring that researchers worldwide can accurately reference and purchase it. This standardized system is essential for maintaining consistency in scientific literature and industrial applications. The compound's identity is further confirmed through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, which provide detailed information about its molecular structure.

In the context of drug development, Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate has shown promise as a scaffold for generating novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the synthesis of compounds that inhibit enzymes involved in cancer metabolism. The< strong>difluoromethyl group plays a critical role here by enhancing the binding affinity of these inhibitors to their target proteins.

The< strong>2-amino group also offers opportunities for further functionalization. By introducing additional substituents or linking this compound to other molecular fragments, chemists can create highly specific ligands for use in high-throughput screening campaigns. These screens are instrumental in identifying lead compounds that can be optimized into viable drug candidates.

The< strong>3-chloro substituent provides another point of modification, allowing for the introduction of diverse functional groups through nucleophilic aromatic substitution reactions. This reactivity is particularly useful for generating analogs with different pharmacological properties. By systematically varying these substituents, researchers can fine-tune the activity and selectivity of their compounds.

Synthetic routes to Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate have been optimized to ensure high yields and purity. These methods often involve multi-step sequences that require careful control over reaction conditions to minimize side products. Advances in catalytic systems have also enabled more efficient synthetic pathways, reducing the environmental impact of drug production processes.

The growing interest in fluorinated compounds has driven innovation in synthetic methodologies tailored to introducing fluorine atoms into organic molecules. Techniques such as metal-catalyzed cross-coupling reactions and electrochemical fluorination have become increasingly popular due to their ability to incorporate fluorine atoms with high precision.

Molecular modeling studies have further illuminated the potential of Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate as a pharmacophore. By simulating its interactions with biological targets at an atomic level, researchers can predict binding modes and optimize lead structures before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by prioritizing compounds with high predicted efficacy.

The versatility of this compound is also reflected in its use as a building block for heterocyclic frameworks. Heterocycles are essential components of many drugs due to their ability to mimic natural product scaffolds and interact with biological targets through specific geometric constraints. The< strong/pyridine core, combined with its various substituents, makes it an ideal candidate for constructing complex heterocyclic systems.

In conclusion, Methyl 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805345-41-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development programs worldwide.